Cas no 2349835-19-2 ((2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid
• CAS No: 2349835-19-2
• MF: C₁₃H₂₃NO₄
• MW: 257.33
• MDL: MFCD32898071
• CID: 5095993
• PubChem ID: 130332507
• Update Time: 2026-03-02

(2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanebutanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αS)-
• Boc-(S)-2-amino-4-cyclobutylbutanoic acid
• (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid
• SCHEMBL19245139
• MFCD32898071
• 2349835-19-2
• (2S)-4-cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-cyclobutylbutanoic acid
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-cyclobutylbutanoic acid
• E73528
• (2S)-2-(Boc-amino)-4-cyclobutylbutanoic acid
• PS-16339

• MDL： MFCD32898071
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-10(11(15)16)8-7-9-5-4-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： OTCAYPVLVXQJGB-JTQLQIEISA-N
• SMILES： C(C1CCC1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid

Comprehensive Overview of (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid (CAS No. 2349835-19-2)

The compound (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid (CAS No. 2349835-19-2) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclobutyl moiety and tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of protease inhibitors and GPCR modulators, which are hot topics in modern drug discovery.

One of the most frequently asked questions about (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid revolves around its synthetic utility. The Boc-protected amino acid is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of deprotection. This aligns with the growing demand for peptide-based therapeutics, a trend driven by advancements in bioconjugation techniques and precision medicine. The cyclobutyl group, meanwhile, enhances metabolic stability—a critical factor in optimizing drug half-life, a common concern in pharmacokinetic studies.

In the realm of structure-activity relationship (SAR) studies, CAS No. 2349835-19-2 serves as a key building block for designing constrained peptides. Its rigid cyclobutyl ring introduces conformational restrictions, which are pivotal for improving binding affinity to biological targets. This property resonates with current industry focus areas like macrocyclic drugs and allosteric modulators, frequently searched terms in scientific databases. Moreover, the compound’s chiral center (2S configuration) underscores its relevance in enantioselective synthesis, addressing the pharmaceutical industry’s emphasis on chiral purity.

From a technical perspective, the solubility profile of (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid in organic solvents like DMF and dichloromethane makes it compatible with standard coupling reagents such as HATU or EDC. This practicality answers common queries about peptide coupling efficiency, a recurring theme in online forums. Additionally, its carboxylic acid functionality allows for further derivatization, enabling linkage to resins or other pharmacophores—an aspect highly relevant to combinatorial chemistry enthusiasts.

Environmental and regulatory considerations also play a role in discussions about this compound. Unlike some traditional intermediates, CAS No. 2349835-19-2 exhibits favorable green chemistry metrics, with minimal hazardous byproducts during synthesis. This aligns with the increasing search volume for sustainable synthetic routes and EHS-compliant reagents. Furthermore, its non-toxic profile at standard handling conditions addresses safety concerns often raised in laboratory workflow discussions.

In summary, (2S)-2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid represents a convergence of synthetic versatility and biomedical relevance. Its applications span from peptide drug discovery to biocatalysis, reflecting broader trends in personalized therapeutics and fragment-based drug design. As research continues to uncover novel uses for this scaffold, its prominence in both academic and industrial settings is poised to grow, making it a compound worth monitoring in the evolving landscape of bioorganic chemistry.